Cas no 2097867-63-3 (N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• CAS No: 2097867-63-3
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 5474003
• PubChem ID: 126850387
• Update Time: 2025-06-10

N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS032464967
• N-(4-carbamoylthiophen-3-yl)-2-methyl-5-phenylpyrazole-3-carboxamide
• F5860-4893
• N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
• 2097867-63-3

• Inchi： 1S/C16H14N4O2S/c1-20-14(7-12(19-20)10-5-3-2-4-6-10)16(22)18-13-9-23-8-11(13)15(17)21/h2-9H,1H3,(H2,17,21)(H,18,22)
• InChI Key： RBOVGYRUWIOFRG-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C(=C1)NC(C1=CC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 326.08374688g/mol
• Monoisotopic Mass: 326.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Additional information on N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide

N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide: A Comprehensive Overview

N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide, with the CAS number 2097867-63-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties. The following sections provide a detailed overview of the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide is characterized by a central pyrazole ring substituted with a methyl group at the 1-position and a phenyl group at the 3-position. The 5-position of the pyrazole ring is functionalized with a carboxamide group, which is further substituted with a 4-carbamoylthiophenyl moiety. This intricate structure imparts the compound with several key properties that make it an attractive candidate for various medicinal applications.

The synthesis of N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide typically involves a multi-step process. One common approach is to start with the reaction of 4-cyanothiophene with hydrazine to form the corresponding hydrazide. This intermediate is then reacted with an appropriate acyl chloride or acid anhydride to form the pyrazole ring. Subsequent functionalization steps, such as methylation and phenylation, complete the synthesis. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for large-scale production.

In terms of biological activity, N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, studies have indicated that this compound exhibits significant analgesic effects, making it a potential candidate for the treatment of pain-related conditions.

Beyond its anti-inflammatory and analgesic properties, N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide has also shown promising antitumor activity. In vitro assays have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. These findings suggest that this compound could be further developed as a novel anticancer agent.

To further validate its therapeutic potential, several preclinical studies have been conducted using animal models. These studies have consistently shown that N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its successful translation into clinical applications.

In conclusion, N-(4-carbamoylthiophen-3-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide (CAS No. 2097867-63-3) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.